Cas no 1203844-30-7 (7-chloro-5-methoxy-1H-Indole)

• Product Name: 7-chloro-5-methoxy-1H-Indole
• CAS No: 1203844-30-7
• MF: C₉H₈ClNO
• MW: 181.618921279907
• MDL: MFCD16610551
• CID: 1101677
• PubChem ID: 58346973
• Update Time: 2025-06-08

7-chloro-5-methoxy-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 7-chloro-5-methoxy-1H-Indole
• SCHEMBL12422248
• EN300-3193418
• AT37428
• CS-0530886
• DB-429079
• 1H-Indole, 7-chloro-5-methoxy-
• 1203844-30-7

• MDL： MFCD16610551
• Inchi： 1S/C9H8ClNO/c1-12-7-4-6-2-3-11-9(6)8(10)5-7/h2-5,11H,1H3
• InChI Key： VFZVPGCUCKHXIN-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C=CNC=21)OC

Computed Properties

• Exact Mass: 181.0294416g/mol
• Monoisotopic Mass: 181.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25Ų

Additional information on 7-chloro-5-methoxy-1H-Indole

7-Chloro-5-methoxy-1H-Indole (CAS No. 1203844-30-7): A Comprehensive Overview

7-Chloro-5-methoxy-1H-indole (CAS No. 1203844-30-7) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro substituent at the 7-position and a methoxy group at the 5-position of the indole ring. These functional groups confer specific chemical and biological properties that make 7-chloro-5-methoxy-1H-indole a valuable building block in the synthesis of various bioactive molecules.

The indole scaffold is a fundamental structure in many natural products and synthetic compounds with diverse biological activities. The presence of the chloro and methoxy substituents in 7-chloro-5-methoxy-1H-indole can influence its reactivity, solubility, and binding affinity to biological targets. These properties have been extensively studied in recent years, leading to a deeper understanding of its potential applications in drug discovery and development.

One of the key areas of research involving 7-chloro-5-methoxy-1H-indole is its role as an intermediate in the synthesis of novel pharmaceuticals. Indole derivatives are known for their ability to modulate various biological pathways, including those involved in neurodegenerative diseases, cancer, and inflammation. For instance, recent studies have shown that certain derivatives of 7-chloro-5-methoxy-1H-indole exhibit potent anti-inflammatory and neuroprotective effects, making them promising candidates for therapeutic intervention.

In the realm of medicinal chemistry, 7-chloro-5-methoxy-1H-indole has been utilized as a starting material for the synthesis of small molecules targeting specific receptors or enzymes. The flexibility of the indole ring allows for the introduction of various functional groups, which can be tailored to enhance the desired pharmacological properties. For example, researchers have developed derivatives of 7-chloro-5-methoxy-1H-indole that selectively bind to serotonin receptors, which are implicated in mood disorders such as depression and anxiety.

Another important aspect of 7-chloro-5-methoxy-1H-indole is its potential as a lead compound in drug discovery programs. High-throughput screening (HTS) techniques have identified this compound as a hit in assays designed to identify modulators of specific biological targets. Further optimization through structure-activity relationship (SAR) studies has led to the development of more potent and selective analogs with improved pharmacokinetic profiles.

The synthetic accessibility of 7-chloro-5-methoxy-1H-indole is another factor contributing to its widespread use in research. Various synthetic routes have been reported for its preparation, including multistep processes involving selective functionalization of the indole ring. These methods provide chemists with a robust toolkit to synthesize this compound on both small and large scales, facilitating its application in both academic and industrial settings.

From a safety perspective, 7-chloro-5-methoxy-1H-indole is generally considered safe for laboratory use when appropriate handling protocols are followed. However, as with any chemical compound, it is essential to adhere to standard safety guidelines to minimize potential risks. This includes proper storage conditions, use of personal protective equipment (PPE), and adherence to environmental regulations.

In conclusion, 7-chloro-5-methoxy-1H-indole (CAS No. 1203844-30-7) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for scientists working on the development of new drugs and bioactive molecules. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge, further solidifying its importance in the scientific community.